Cas no 1556225-24-1 (2-(1-Chloroethyl)-1-(difluoromethyl)benzimidazole hydrochloride)

• Product Name: 2-(1-Chloroethyl)-1-(difluoromethyl)benzimidazole hydrochloride
• CAS No: 1556225-24-1
• MF: C₁₀H₁₀Cl₂F₂N₂
• MW: 267.102607250214
• MDL: MFCD21609723
• CID: 5577736
• Update Time: 2025-05-24

2-(1-Chloroethyl)-1-(difluoromethyl)benzimidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Chloroethyl)-1-(difluoromethyl)benzimidazole hydrochloride

• MDL： MFCD21609723
• Inchi： 1S/C10H9ClF2N2.ClH/c1-6(11)9-14-7-4-2-3-5-8(7)15(9)10(12)13;/h2-6,10H,1H3;1H
• InChI Key： FJEZQSBLGHOLES-UHFFFAOYSA-N
• SMILES： C(N1C(=NC2=CC=CC=C12)C(Cl)C)(F)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

2-(1-Chloroethyl)-1-(difluoromethyl)benzimidazole hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1-Chloroethyl)-1-(difluoromethyl)benzimidazole hydrochloride

Research Brief on 2-(1-Chloroethyl)-1-(difluoromethyl)benzimidazole hydrochloride (CAS: 1556225-24-1)

2-(1-Chloroethyl)-1-(difluoromethyl)benzimidazole hydrochloride (CAS: 1556225-24-1) is a novel benzimidazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique chloroethyl and difluoromethyl substituents, exhibits promising pharmacological properties, particularly in the context of targeted therapy and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active molecules, as well as its direct applications in modulating specific biochemical pathways.

The primary focus of recent research has been on elucidating the compound's mechanism of action and its interactions with various biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(1-Chloroethyl)-1-(difluoromethyl)benzimidazole hydrochloride acts as a potent inhibitor of certain enzymes involved in inflammatory responses, making it a candidate for the development of anti-inflammatory therapeutics. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity, which are critical for its biological activity.

Another significant area of investigation involves the compound's role in cancer research. Preliminary in vitro studies have shown that 2-(1-Chloroethyl)-1-(difluoromethyl)benzimidazole hydrochloride exhibits selective cytotoxicity against specific cancer cell lines, particularly those with overexpression of certain oncogenic proteins. Researchers have hypothesized that the chloroethyl group may contribute to DNA alkylation, a mechanism commonly exploited by chemotherapeutic agents. Further in vivo studies are currently underway to validate these findings and assess the compound's pharmacokinetic and toxicological profiles.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology as a probe for studying protein-ligand interactions. Its unique structural features, including the difluoromethyl group, allow for selective labeling and tracking within complex biological systems. This application has been highlighted in a recent ACS Chemical Biology publication, where the compound was used to investigate the binding dynamics of a key regulatory protein implicated in neurodegenerative diseases.

Despite these promising developments, challenges remain in optimizing the compound's stability and bioavailability. Researchers are actively working on derivatization strategies to enhance its physicochemical properties while retaining its biological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(1-Chloroethyl)-1-(difluoromethyl)benzimidazole hydrochloride (CAS: 1556225-24-1) represents a versatile and promising scaffold in medicinal chemistry. Its multifaceted applications, ranging from therapeutic development to chemical biology tools, underscore its potential to address unmet medical needs. Future research will likely focus on refining its pharmacological profile and expanding its therapeutic indications, paving the way for its integration into mainstream drug discovery pipelines.